Cas no 167298-50-2 (1H-Tetrazole-1-ethanamine,5-amino-(9CI))

• Product Name: 1H-Tetrazole-1-ethanamine,5-amino-(9CI)
• CAS No: 167298-50-2
• MF: C₃H₈N₆
• MW: 128.135818481445
• CID: 110906
• Update Time: 2023-04-01

1H-Tetrazole-1-ethanamine,5-amino-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-1-ethanamine,5-amino-
• 1H-Tetrazole-1-ethanamine,5-amino-(9CI)
• 1H-Tetrazole-1-ethanamine, 5-amino-

• Inchi： 1S/C3H8N6/c4-1-2-9-3(5)6-7-8-9/h1-2,4H2,(H2,5,6,8)
• InChI Key： ZWCLEITVGJGWCF-UHFFFAOYSA-N
• SMILES： N1(CCN)C(N)=NN=N1

Computed Properties

• Exact Mass: 128.081
• Monoisotopic Mass: 128.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6A^2